[2-(1-Benzofuran-2-yl)-2-oxoethyl] 2-thiophen-2-ylacetate

• IUPAC Name: [2-(1-benzofuran-2-yl)-2-oxoethyl] 2-thiophen-2-ylacetate
• InChI: InChI=1S/C16H12O4S/c17-13(10-19-16(18)9-12-5-3-7-21-12)15-8-11-4-1-2-6-14(11)20-15/h1-8H,9-10H2
• InChI Key: ISNMINOKGQVTQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)COC(=O)CC3=CC=CS3
• Molecular Formula: C16H12O4S
• Molecular Weight: 300.3 g/mol

Description

[2-(1-Benzofuran-2-yl)-2-oxoethyl] 2-thiophen-2-ylacetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of [2-(1-Benzofuran-2-yl)-2-oxoethyl] 2-thiophen-2-ylacetate is not fully understood, but it is believed to involve the interaction of the compound with specific proteins or enzymes in the body. This interaction can lead to changes in the activity of these proteins, which can have downstream effects on various biochemical and physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects. For example, the compound has been shown to exhibit antioxidant activity, which can protect cells from oxidative damage. It has also been shown to have anti-inflammatory properties, which can help reduce inflammation in the body. Additionally, the compound has been shown to have neuroprotective effects, which can help protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

[2-(1-Benzofuran-2-yl)-2-oxoethyl] 2-thiophen-2-ylacetate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high yield and purity. Additionally, the compound is stable under a range of conditions, which makes it suitable for use in various experiments. However, there are also some limitations to using the compound in lab experiments. For example, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on [2-(1-Benzofuran-2-yl)-2-oxoethyl] 2-thiophen-2-ylacetate. One area of interest is in the development of new organic semiconductors for use in electronic devices. The compound has also been investigated for its potential use in the development of new drugs, and future research could focus on identifying specific targets for the compound's mechanism of action. Additionally, the compound's fluorescent properties make it a promising candidate for use in imaging biological systems, and future research could focus on optimizing its properties for this application.
In conclusion, this compound is a promising compound that has potential applications in various fields of science. Its synthesis method has been optimized to yield high purity and high yield, and it has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Future research could focus on developing new organic semiconductors, identifying specific targets for the compound's mechanism of action, and optimizing its properties for use in imaging biological systems.

Synthesis Methods

The synthesis of [2-(1-Benzofuran-2-yl)-2-oxoethyl] 2-thiophen-2-ylacetate involves the reaction of benzofuran-2-carbaldehyde with ethyl 2-bromo-2-thiophen-2-ylacetate in the presence of a base such as potassium carbonate. The reaction yields the desired product, which can be purified using column chromatography. This method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

[2-(1-Benzofuran-2-yl)-2-oxoethyl] 2-thiophen-2-ylacetate has been studied extensively for its potential applications in various fields of science. One of the most promising applications is in the field of organic electronics, where the compound can be used as a building block for the synthesis of organic semiconductors. The compound has also been investigated for its potential use in the development of new drugs and as a fluorescent probe for imaging biological systems.